Cas no 97780-98-8 (2-(2-methylprop-2-enyl)benzonitrile)

2-(2-methylprop-2-enyl)benzonitrile structure
97780-98-8 structure
Product Name:2-(2-methylprop-2-enyl)benzonitrile
CAS No:97780-98-8
MF:C11H11N
MW:157.211742639542
MDL:MFCD00671925
CID:1992037
PubChem ID:13411610
Update Time:2025-04-21

2-(2-methylprop-2-enyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methylprop-2-enyl)benzonitrile
    • 2-(2-methyl-2-propenyl)benzonitrile
    • CTK5H9519
    • 2-(2-methylallyl)benzonitrile
    • AG-H-98094
    • 3-(2-Cyanophenyl)-2-methyl-1-propene
    • AGN-PC-00MGVJ
    • OR01942
    • 3-(2-Cyanophenyl)-2-methylprop-1-ene
    • DTXSID20539948
    • MFCD00671925
    • AKOS016016737
    • 2-(2-methylprop-2-en-1-yl)benzonitrile
    • SCHEMBL13756110
    • DB-354719
    • 97780-98-8
    • MDL： MFCD00671925
    • Inchi： 1S/C11H11N/c1-9(2)7-10-5-3-4-6-11(10)8-12/h3-6H,1,7H2,2H3
    • InChI Key： GBDRLTMHKWOQSX-UHFFFAOYSA-N
    • SMILES： N#CC1C=CC=CC=1CC(=C)C

Computed Properties

  • Exact Mass: 157.089149355Da
  • Monoisotopic Mass: 157.089149355Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 23.8Ų

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2-(2-methylprop-2-enyl)benzonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:97780-98-8)2-(2-methylprop-2-enyl)benzonitrile
Order Number:A1195782
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:28
Price ($):1275.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:97780-98-8)2-(2-methylprop-2-enyl)benzonitrile
A1195782
Purity:99%
Quantity:5g
Price ($):1275.0
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